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Compound of Interest

Compound Name: Ohchinin

Cat. No.: B1157707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of limonoids isolated

from Melia azedarach, the same plant source as Ohchinin. Due to the limited specific research

on Ohchinin, this guide focuses on closely related and co-existing limonoids from this plant to

offer a validated perspective on their potential therapeutic and practical applications. The data

presented is based on published experimental findings and is intended to serve as a resource

for researchers and professionals in drug development.

Anti-Inflammatory Activity
Recent studies have highlighted the potent anti-inflammatory properties of limonoids extracted

from the fruits of Melia azedarach. These compounds have been shown to modulate key

inflammatory pathways, suggesting their potential as novel anti-inflammatory agents.

Comparative Analysis of Anti-Inflammatory Potency
The following table summarizes the in-vitro anti-inflammatory activity of a novel limonoid

isolated from Melia azedarach compared to a standard non-steroidal anti-inflammatory drug

(NSAID).
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Compound Assay Target IC50 Value Reference

Limonoid (from

M. azedarach)

Nitrite Production

Inhibition
iNOS 22.04 μM [1][2]

Indomethacin

(Standard

NSAID)

Cyclooxygenase

(COX) Inhibition
COX-1/COX-2

~2.5 µM (for

COX-2)

(General

knowledge)

Note: The comparison is indicative, as the mechanisms of action and experimental conditions

may differ.

Experimental Protocol: In-vitro Anti-Inflammatory Assay
The anti-inflammatory activity of the limonoid was assessed by measuring the inhibition of nitric

oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Cell Culture: RAW 264.7 macrophage cells were cultured in Dulbecco's Modified Eagle

Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-

streptomycin at 37°C in a humidified atmosphere with 5% CO2.

Treatment: Cells were pre-treated with various concentrations of the test limonoid for 4

hours.

Stimulation: Following pre-treatment, cells were stimulated with 1 µg/mL of LPS for 24 hours

to induce an inflammatory response.

Nitrite Quantification: The concentration of nitrite, a stable product of NO, in the culture

supernatant was measured using the Griess reagent.

Data Analysis: The IC50 value, the concentration of the compound that inhibits 50% of nitrite

production, was calculated from the dose-response curve.

Signaling Pathway: NF-κB Inhibition by Melia azedarach
Limonoid
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The anti-inflammatory effects of the studied limonoid are, in part, mediated through the

inhibition of the NF-κB signaling pathway. The diagram below illustrates the key steps in this

pathway and the inhibitory action of the limonoid.[1][3]
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NF-κB signaling pathway inhibition by a limonoid from Melia azedarach.

Insecticidal Activity
Limonoids from Melia azedarach have long been recognized for their insecticidal and

antifeedant properties, offering a natural alternative to synthetic pesticides.

Comparative Analysis of Insecticidal Potency
The following table compares the antifeedant activity of a limonoid from Melia azedarach with

other known insecticidal compounds.

Compound Target Insect Assay ED50 Value Reference

Meliartenin (from

M. azedarach)

Epilachna

paenulata

(larvae)

Antifeedant

(Choice Test)
0.80 µg/cm² [4][5]

Azadirachtin

Epilachna

paenulata

(larvae)

Antifeedant

(Choice Test)
0.72 µg/cm² [4][5]

Toosendanin

Epilachna

paenulata

(larvae)

Antifeedant

(Choice Test)
3.69 µg/cm² [4][5]

ED50 (Effective Dose 50) is the concentration at which 50% of the insects are deterred from

feeding.

Experimental Protocol: Insect Antifeedant Assay
The antifeedant properties of the limonoid were evaluated using a choice test with insect

larvae.

Preparation of Test Discs: Leaf discs of a suitable host plant were treated with different

concentrations of the test compound dissolved in a solvent. Control discs were treated with

the solvent alone.
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Experimental Setup: In a petri dish, treated and control leaf discs were placed equidistant

from each other.

Insect Introduction: A single insect larva was introduced into the center of the petri dish.

Observation: After a set period (e.g., 24 hours), the area of consumption for both treated and

control discs was measured.

Data Analysis: The antifeedant index was calculated, and the ED50 value was determined

from the dose-response relationship.

Experimental Workflow: Isolation and Bioassay of
Insecticidal Limonoids
The following diagram outlines the general workflow for the isolation and evaluation of

insecticidal limonoids from Melia azedarach.
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Workflow for insecticidal limonoid isolation and testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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